Cas no 40893-69-4 (1-chloro-3-morpholin-4-ylpropan-2-ol)
40893-69-4 structure
Product Name:1-chloro-3-morpholin-4-ylpropan-2-ol
CAS No:40893-69-4
MF:C7H14ClNO2
MW:179.644561290741
CID:1512855
PubChem ID:10080987
Update Time:2025-04-21
1-chloro-3-morpholin-4-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-morpholin-4-ylpropan-2-ol
- 1-CHLORO-3-MORPHOLINOPROPAN-2-OL
- 1-chloro-3-(4-morpholinyl)-2-propanol
- 1-Chlor-3-morpholino-propan-2-ol
- AB60695
- 1-chloro-3-morpholino-propan-2-ol
- SureCN4506403
- FT-0083412
- 1-chloro-3-morpholin-4-yl-propan-2-ol
- CTK8D4023
- FT-0651417
- 1-chloro-3-morpholino-2-propanol
- alpha-(chloromethyl)-4-Morpholineethanol
- 40893-69-4
- DB-070103
- DTXSID90435246
- 1-CHLORO-3-(MORPHOLIN-4-YL)PROPAN-2-OL
- AKOS006302733
- SCHEMBL4506403
- IWZJQGIFUBWZAE-UHFFFAOYSA-N
-
- Inchi: 1S/C7H14ClNO2/c8-5-7(10)6-9-1-3-11-4-2-9/h7,10H,1-6H2
- InChI Key: IWZJQGIFUBWZAE-UHFFFAOYSA-N
- SMILES: ClCC(CN1CCOCC1)O
Computed Properties
- Exact Mass: 179.0713064g/mol
- Monoisotopic Mass: 179.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 32.7Ų
1-chloro-3-morpholin-4-ylpropan-2-ol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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